4-(4-Amino-3-bromo-phenyl)-1-methyl-piperidine-2,6-dione

• CAS RN: 954124-93-7
• Molecular Formula: C12H13BrN2O2
• Molecular Weight: 297.15 g/mol
• IUPAC Name: 4-(4-amino-3-bromophenyl)-1-methylpiperidine-2,6-dione
• InChI: InChI=1S/C12H13BrN2O2/c1-15-11(16)5-8(6-12(15)17)7-2-3-10(14)9(13)4-7/h2-4,8H,5-6,14H2,1H3
• InChI Key: RBDOGCCROYAPSW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(CC1=O)C2=CC(=C(C=C2)N)Br

Description

4-(4-Amino-3-bromo-phenyl)-1-methyl-piperidine-2,6-dione is a useful research compound. Its molecular formula is C12H13BrN2O2 and its molecular weight is 297.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 289 mg (1.32 mmol) of 4-(4-amino-phenyl)-1-methyl-piperidine-2,6-dione (as prepared in the previous step) in CH2Cl2 (15 mL) was treated portionwise with 224 mg (1.29 mmol) of solid NBS for 20 min. The mixture was diluted with CH2Cl2 (30 mL) and washed with saturated aqueous NaHCO3 (2×30 mL). The organic layer was dried (MgSO4) and concentrated in vacuo. Silica gel chromatography of the residue with 25-50% EtOAc-hexane afforded 265 mg (67%) of the title compound as a tan solid: Mass spectrum (ESI, m/z): Calcd. for C12H13N2O2Br, 297.0/299.0 (M+H). found 297.0/299.0.